N-(3-fluorophenyl)-2-oxo-2-(1-piperidinyl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-oxo-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C13H15FN2O2/c14-10-5-4-6-11(9-10)15-12(17)13(18)16-7-2-1-3-8-16/h4-6,9H,1-3,7-8H2,(H,15,17)
• InChI Key: UPZKPTNTCJCZDD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C13H15FN2O2
• Molecular Weight: 250.27 g/mol

Description

N-(3-fluorophenyl)-2-oxo-2-(1-piperidinyl)acetamide, also known as FPOP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in protein structure analysis. FPOP is a labeling reagent that can selectively modify solvent-exposed regions of proteins, making it a valuable tool for studying protein-protein interactions, folding, and dynamics.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-2-oxo-2-(1-piperidinyl)acetamide involves the modification of solvent-exposed regions of proteins through the addition of a hydroxyl radical. The hydroxyl radical is generated by the reaction of hydrogen peroxide with a catalyst, typically Fe(II) or Cu(I). The hydroxyl radical then reacts with the protein, resulting in the addition of a hydroxyl group to the protein surface.
Biochemical and Physiological Effects:
This compound is a relatively non-toxic compound and has no known biochemical or physiological effects. However, it should be handled with care due to its potential to generate hydroxyl radicals, which can be harmful to living cells.

Advantages and Limitations for Lab Experiments

N-(3-fluorophenyl)-2-oxo-2-(1-piperidinyl)acetamide has several advantages for lab experiments, including its ability to selectively modify solvent-exposed regions of proteins, its compatibility with mass spectrometry, and its relatively non-toxic nature. However, this compound also has several limitations, including its high cost, the complexity of the synthesis process, and its potential to generate hydroxyl radicals, which can be harmful to living cells.

Future Directions

There are several future directions for N-(3-fluorophenyl)-2-oxo-2-(1-piperidinyl)acetamide research, including the development of new labeling reagents with improved selectivity and efficiency, the optimization of the this compound labeling protocol for different types of proteins, and the application of this compound in combination with other techniques, such as X-ray crystallography and nuclear magnetic resonance spectroscopy, to study protein structure and dynamics. Additionally, this compound could be used to study protein-protein interactions in living cells, which would provide valuable insights into the mechanisms of cellular processes.

Scientific Research Applications

N-(3-fluorophenyl)-2-oxo-2-(1-piperidinyl)acetamide has been widely used in scientific research as a labeling reagent for studying protein structure and dynamics. It can selectively modify solvent-exposed regions of proteins, allowing researchers to study protein-protein interactions, folding, and dynamics in solution. This compound has also been used in combination with mass spectrometry to identify protein-protein interactions and map protein surfaces.